Cas no 315-14-0 (1,3,5-trifluoro-2-nitrobenzene)

• Product Name: 1,3,5-trifluoro-2-nitrobenzene
• CAS No: 315-14-0
• MF: C₆H₂F₃NO₂
• MW: 177.080791950226
• MDL: MFCD00014687
• CID: 36802
• PubChem ID: 67567
• Update Time: 2025-04-18

1,3,5-trifluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trifluoronitrobenzene
• 1,3,5-Trifluoro-2-nitrobenzene
• 2,2,6-TRIFLUORONITROBENZENE
• 1,3,5-trifluoro-2-nitro-benzene
• 1,3,5-trifluoronitrobenzene
• wnr bf df ff
• 2-Nitro-1,3,5-trifluorobenzene
• AKOS006223684
• EINECS 206-248-8
• AC-1783
• MFCD00014687
• FT-0606509
• W-106895
• 2,4,6 trifluoronitrobenzene
• 315-14-0
• T1681
• SY022995
• L3XM2GS9E4
• SCHEMBL17347356
• A20886
• NSC-10247
• DTXSID80185400
• PWRFDGYYJWQIAB-UHFFFAOYSA-
• AS-14418
• CS-W020685
• EN300-113886
• NSC 10247
• Benzene, 1,3,5-trifluoro-2-nitro-
• SCHEMBL104470
• NSC10247
• InChI=1/C6H2F3NO2/c7-3-1-4(8)6(10(11)12)5(9)2-3/h1-2H
• NS00042290
• 2,4,6-Trifluoronitrobenzene, 98%
• 2,4,6-trifluoro-1-nitrobenzene
• 2-Nitro-1,3,5-trifluorobenzene;4-fluroaniline;,4,6-Trifluoro-1-nitrobenzene
• 1,3,5-Trifluoro-2-nitrobenzene,98%
• DTXCID50107891
• DB-023885
• 2,4,6-Trifluoronitrobenzene; 2-Nitro-1,3,5-trifluorobenzene
• 206-248-8
• 1,3,5-trifluoro-2-nitrobenzene

• MDL： MFCD00014687
• Inchi： 1S/C6H2F3NO2/c7-3-1-4(8)6(10(11)12)5(9)2-3/h1-2H
• InChI Key： PWRFDGYYJWQIAB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1[N+](=O)[O-])F)F
• BRN： 2106869

Computed Properties

• Exact Mass: 177.00400
• Monoisotopic Mass: 177.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.514 g/mL at 25 °C(lit.)
• Melting Point: 3.5 °C (lit.)
• Boiling Point: 172°C(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.477(lit.)
• PSA: 45.82000
• LogP: 2.53530
• Solubility: Not available

1,3,5-trifluoro-2-nitrobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes